
A Comprehensive Technical Guide to the Health
and Safety of Tetrachloroacetophenone

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name:
Acetophenone, tetrachloro

derivative

Cat. No.: B031923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical health and safety considerations for

handling tetrachloroacetophenone (specifically 2,2',4'-Trichloroacetophenone, CAS No. 4252-

78-2). The information is intended to support safe laboratory practices for researchers,

scientists, and professionals involved in drug development and other chemical synthesis

applications.

Hazard Identification and Classification
Tetrachloroacetophenone is a hazardous substance that is corrosive, toxic, and a lachrymator

(a substance that irritates the eyes and causes tears).[1] It is classified as toxic if swallowed,

harmful in contact with skin, causes severe skin burns and eye damage, may cause an allergic

skin reaction, and may cause respiratory irritation.[2][3]

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 1B / 2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Sensitization, Skin Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Sources:[2][3][4]

Hazard Pictograms
The following pictograms are associated with tetrachloroacetophenone:

alt text

alt text

alt text

Signal Word: Danger[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value

Chemical Formula C₈H₅Cl₃O

Molecular Weight 223.48 g/mol

Appearance Off-white to yellow crystalline solid.[5][6]

Melting Point 47-54 °C (117-129 °F)

Boiling Point 130-135 °C at 4 mmHg

Flash Point > 110 °C (> 230 °F)[4]

Solubility in Water
Insoluble; reported as < 1 mg/mL at 20 °C (68

°F).[1][2][6]

Stability
Stable under recommended storage conditions.

[3]

Incompatibilities
Incompatible with strong oxidizers and strong

bases.[1][2][5]

Hazardous Decomposition

When heated to decomposition, it emits toxic

fumes of carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[1]

Toxicology and Health Effects
Exposure to tetrachloroacetophenone can cause severe acute and chronic health effects. It is

extremely destructive to the tissues of the mucous membranes, upper respiratory tract, eyes,

and skin.[1]

Routes of Exposure: Inhalation, Ingestion, Skin and/or Eye Contact.

Inhalation: Inhalation may be fatal as a result of spasm, inflammation, and edema of the

larynx and bronchi, chemical pneumonitis, and pulmonary edema.[1] Symptoms can include

a burning sensation, coughing, wheezing, laryngitis, and shortness of breath.[1]

Skin Contact: Causes severe skin burns and irritation.[3] It can be harmful if absorbed

through the skin and may cause an allergic skin reaction.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.fishersci.com/store/msds?partNumber=AAA1083522&productDescription=22+4+-TRICHLROACETOPHEN1+100G&vendorId=VN00024248&countryCode=US&language=en
https://cameochemicals.noaa.gov/chemical/21150
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://wap.guidechem.com/encyclopedia/2-2-4-trichloroacetophenone-dic12476.html
https://www.chemicalbook.com/msds/2-2-4-trichloroacetophenone.pdf
https://cameochemicals.noaa.gov/chemical/21150
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9689842.htm
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://cameochemicals.noaa.gov/chemical/21150
https://www.chemicalbook.com/msds/2-2-4-trichloroacetophenone.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_-Trichloroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Causes serious and potentially irreversible eye damage.[2][3] It is a

lachrymator, causing a copious flow of tears.[1]

Ingestion: Toxic if swallowed.[2] Ingestion can cause severe swelling and damage to delicate

tissues, with a danger of perforation of the stomach or esophagus.[4]

Quantitative Toxicity Data
While classified as toxic and harmful, specific quantitative LD50 (Lethal Dose, 50%) and LC50

(Lethal Concentration, 50%) values for 2,2',4'-Trichloroacetophenone are not available in the

reviewed literature. Animal testing suggests moderate acute toxicity.[6] Researchers should

operate under the assumption of high toxicity for all exposure routes.

Safe Handling and Storage Protocols
Strict adherence to handling and storage protocols is mandatory to minimize exposure risk.

Handling
Ventilation: All work must be conducted in a properly functioning chemical fume hood.[4]

Personal Contact: Avoid all contact with skin and eyes and avoid inhalation of dust or

aerosols.[3]

Safe Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[4]

Dust Formation: Avoid the formation of dust and aerosols during handling.[3]

Caption: Diagram 1: A logical workflow for the safe handling of tetrachloroacetophenone.

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[3]

Container: Keep the container tightly closed.[3]

Security: Store locked up in a designated area accessible only to authorized personnel.[4]
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Incompatibles: Store away from incompatible materials such as strong bases and oxidizing

agents.[2][5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary barrier against chemical exposure.

PPE Type Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

Use equipment tested and approved under

government standards like NIOSH (US) or EN

166 (EU).[4]

Skin Protection

Hand Protection: Wear chemical-resistant,

impervious gloves (e.g., nitrile rubber). Inspect

gloves before use and use proper removal

techniques.[3] Body Protection: Wear a

chemical-resistant lab coat or a full protective

suit.[4]

Respiratory Protection

If engineering controls (fume hood) are

insufficient or as a backup, use a full-face

particle respirator (type N100 US or P3 EU) or a

full-face supplied-air respirator.[3] Respirator

use must comply with a formal respiratory

protection program.

Sources:[3][4]

Caption: Diagram 2: Logic for selecting appropriate PPE based on risk.

Emergency Procedures
Immediate and correct response to an emergency is critical to mitigating harm.

Accidental Release Measures (Spills)
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Evacuate: Immediately evacuate personnel from the spill area. Keep people away and

upwind.[4]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[3]

Cleanup: Wearing full PPE, sweep up the solid material, avoiding dust creation, and shovel it

into a suitable, closed container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.

Caption: Diagram 3: Step-by-step protocol for responding to a chemical spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[3][4]

Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and

full protective gear.[4]

First Aid Measures
Immediate medical attention is required for all exposures.[4]
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration (do not use mouth-to-

mouth). Call a physician or poison control center

immediately.[4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

advice from an ophthalmologist.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[4]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Method: Offer surplus and non-recyclable solutions to a licensed disposal company. The

material can be dissolved or mixed with a combustible solvent and burned in a chemical

incinerator equipped with an afterburner and scrubber.[3]

Containers: Dispose of contaminated packaging as unused product.[3]

Experimental Protocol: Synthesis of 2,2',4'-
Trichloroacetophenone
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This section provides a detailed methodology for a common synthesis of the title compound via

Friedel-Crafts acylation, as cited in the literature.[5]

Materials and Equipment
Reactants: 1,3-Dichlorobenzene, Chloroacetyl chloride, Anhydrous aluminum trichloride.

Solvents/Reagents: Methylene chloride, Ice water, Saturated sodium bicarbonate solution,

Anhydrous sodium sulfate, Petroleum ether.

Equipment: Three-necked flask with stirrer, Reflux condenser, Dropping funnel, Rotary

evaporator, Filtration apparatus.

Procedure
Reaction Setup: To a three-necked flask equipped with a stirrer, add 1,3-dichlorobenzene

(147 g) and methylene chloride (750 mL) at room temperature.[5]

Catalyst Addition: Under constant stirring, add anhydrous aluminum trichloride (147 g) in

batches.[5]

Acylation: Once the catalyst is added, heat the reaction mixture to reflux. Maintain reflux for

3 hours to ensure the reaction goes to completion.[5]

Quenching: After the reaction is complete, cool the mixture and carefully pour it into ice water

to quench the reaction.[5]

Phase Separation: Separate the organic and aqueous phases.[5]

Washing: Wash the organic phase sequentially with deionized water (2 x 500 mL) and a

saturated sodium bicarbonate solution (2 x 500 mL) to remove acidic impurities.[5]

Drying: Dry the washed organic phase with anhydrous sodium sulfate and filter to remove

the desiccant.[5]

Crystallization: Concentrate the filtrate by rotary evaporation. Add petroleum ether (1200 mL)

to the residue and cool the mixture in a refrigerator overnight to promote crystallization.[5]
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Isolation: Collect the crystallized product by filtration, wash with a small amount of cold

petroleum ether, and dry under a vacuum to yield 2,2',4'-trichloroacetophenone as an off-

white solid.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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